Cas no 857272-03-8 (6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo1,4oxazin-3-one)

6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo1,4oxazin-3-one structure
857272-03-8 structure
Product Name:6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo1,4oxazin-3-one
CAS No:857272-03-8
MF:C13H17NO4
MW:251.278383970261
CID:1846494
PubChem ID:53401196
Update Time:2025-04-21

6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo1,4oxazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-(hydroxymethyl)-4-(3-methoxypropyl)-1,4-benzoxazin-3-one
    • DB-296553
    • 6-(hydroxymethyl)-4-(3-methoxypropyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
    • 6-(Hydroxymethyl)-4-(3-methoxypropyl)-2H-1,4-benzoxazin-3(4H)-one
    • 6-HYDROXYMETHYL-4-(3-METHOXYPROPYL)-4H-BENZO[1,4]OXAZIN-3-ONE
    • BJRYIEKWPBLDIF-UHFFFAOYSA-N
    • DTXSID00694847
    • 857272-03-8
    • 6-Hydroxymethyl-4-(3-methoxy-propyl)-4H-benzo[1,4]oxazin-3-one
    • SCHEMBL2339596
    • 6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo1,4oxazin-3-one
    • Inchi: 1S/C13H17NO4/c1-17-6-2-5-14-11-7-10(8-15)3-4-12(11)18-9-13(14)16/h3-4,7,15H,2,5-6,8-9H2,1H3
    • InChI Key: BJRYIEKWPBLDIF-UHFFFAOYSA-N
    • SMILES: O1CC(N(C2C=C(CO)C=CC1=2)CCCOC)=O

Computed Properties

  • Exact Mass: 251.116
  • Monoisotopic Mass: 251.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 59Ų

Experimental Properties

  • Density: 1.221
  • PSA: 59.00000
  • LogP: 1.00580

6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo1,4oxazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H250140-2.5mg
6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo[1,4]oxazin-3-one
857272-03-8
2.5mg
$ 200.00 2022-06-04
TRC
H250140-5mg
6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo[1,4]oxazin-3-one
857272-03-8
5mg
$ 370.00 2022-06-04
TRC
H250140-10mg
6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo[1,4]oxazin-3-one
857272-03-8
10mg
$ 585.00 2022-06-04
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.